Cas no 2171248-84-1 ((3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid)

• Product Name: (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid
• CAS No: 2171248-84-1
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6520887
• PubChem ID: 165535498
• Update Time: 2025-07-21

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid
• EN300-1472759
• 2171248-84-1
• (3S)-3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-1,3-thiazol-5-yl]formamido}hexanoic acid

• Inchi： 1S/C26H27N3O5S/c1-3-8-16(13-22(30)31)28-24(32)23-15(2)27-25(35-23)29-26(33)34-14-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21H,3,8,13-14H2,1-2H3,(H,28,32)(H,30,31)(H,27,29,33)/t16-/m0/s1
• InChI Key： BZZAKBQSSMPQNE-INIZCTEOSA-N
• SMILES： S1C(=NC(C)=C1C(N[C@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 146Ų

Additional information on (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid

Introduction to (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic Acid (CAS No. 2171248-84-1)

(3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171248-84-1, represents a novel class of molecules with potential therapeutic applications. Its complex structure, featuring a hexanoic acid backbone modified with a thiazole ring and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, makes it a subject of intense research interest.

The molecular architecture of this compound is meticulously designed to interact with biological targets in a highly specific manner. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their biological activity across various domains, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methyl-1,3-thiazol-5-yl moiety further enhances its pharmacological profile by introducing additional functional groups that can modulate receptor binding and metabolic stability.

In recent years, there has been a surge in the development of targeted therapies that leverage the unique properties of heterocyclic compounds. The (3S)-configuration of the hexanoic acid side chain adds another layer of complexity, as stereochemistry plays a crucial role in determining the efficacy and selectivity of drug candidates. This chirality ensures that the compound interacts with biological targets in a manner that is optimized for therapeutic effect.

The (9H-fluoren-9-yl)methoxycarbonyl group serves as an important protecting group for the amino functionality, allowing for controlled release and activation under specific biochemical conditions. This feature is particularly valuable in drug development, where precise temporal and spatial control over bioactivity can significantly improve treatment outcomes. The fluorene moiety also contributes to the overall solubility and pharmacokinetic properties of the compound, making it more amenable to formulation into viable therapeutics.

Current research in this domain has highlighted the potential of such multifunctional compounds in addressing complex diseases. For instance, studies have demonstrated that derivatives of thiazole-containing molecules can inhibit key enzymes involved in cancer progression by disrupting aberrant signaling pathways. The hexanoic acid component further enhances this potential by providing a scaffold for further derivatization and optimization.

The synthesis of (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid represents a significant achievement in synthetic organic chemistry. Advanced techniques in peptide coupling and stereoselective synthesis have been employed to construct this complex molecule with high fidelity. These methodologies not only showcase the ingenuity of modern chemical synthesis but also open up new avenues for developing next-generation pharmaceuticals.

Evaluation of this compound's biological activity has revealed promising results in preclinical models. Its ability to modulate specific biological pathways suggests that it could be developed into a therapeutic agent for conditions such as inflammation and neurodegeneration. Furthermore, its structural features make it an excellent candidate for structure-based drug design, where computational modeling is used to predict interactions with biological targets.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and an ever-increasing understanding of disease mechanisms at the molecular level. Compounds like (3S)-3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-1,3-thiazol-5-ylformamido}hexanoic acid (CAS No. 2171248-84-1) exemplify the innovative approaches being taken to address unmet medical needs. By leveraging the power of combinatorial chemistry and high-throughput screening, researchers are identifying novel lead compounds that can be optimized into effective treatments.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry and holds considerable promise for future therapeutic applications. Its complex structure, tailored functional groups, and favorable pharmacokinetic properties position it as a compelling candidate for further development. As research continues to uncover new insights into disease biology and synthetic methodologies, compounds such as this one will play an increasingly important role in shaping the future of medicine.